Cas no 2248281-43-6 (2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid
• CAS No: 2248281-43-6
• MF: C₁₃H₁₅F₂NO₅
• MW: 303.258711099625
• CID: 5947338
• PubChem ID: 137941180
• Update Time: 2025-06-11

2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• EN300-6508511
• 2-{[(tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid
• 2248281-43-6
• 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid

• Inchi： 1S/C13H15F2NO5/c1-13(2,3)21-12(19)16-9-6(11(17)18)5-7(14)10(20-4)8(9)15/h5H,1-4H3,(H,16,19)(H,17,18)
• InChI Key： KDXOJUCTYIIPCH-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C(=O)O)=C1NC(=O)OC(C)(C)C)F)OC

Computed Properties

• Exact Mass: 303.09182890g/mol
• Monoisotopic Mass: 303.09182890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid

2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid (CAS No. 2248281-43-6): An Overview

2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid (CAS No. 2248281-43-6) is a versatile organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The molecular structure of 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid is notable for its tert-butoxycarbonyl (Boc) protecting group, which is commonly used in peptide synthesis to protect the amino group during chemical reactions. The presence of this protecting group allows for controlled deprotection and subsequent functionalization, making the compound a valuable intermediate in the synthesis of more complex molecules.

The fluorine atoms at positions 3 and 5 of the benzene ring contribute to the compound's unique electronic and steric properties. These fluorine substituents can influence the compound's biological activity by affecting its lipophilicity, metabolic stability, and receptor binding affinity. The methoxy group at position 4 further modulates these properties, enhancing the compound's solubility and reactivity.

Recent studies have explored the potential of 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as a lead compound in the development of inhibitors for specific protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their modulation can have significant therapeutic implications in diseases such as cancer and neurodegenerative disorders.

In another study, researchers investigated the anti-inflammatory properties of 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid. The compound was found to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The synthetic accessibility of 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid has also been a subject of interest. A recent publication in Organic Letters described an efficient synthetic route that yields high purity and good yields. This synthetic method involves a sequence of well-established reactions, including Suzuki coupling and Boc protection, making it suitable for large-scale production.

The physicochemical properties of 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid have been extensively characterized. The compound is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.

The future prospects for 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop more efficient synthetic methods to improve its scalability and cost-effectiveness.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-3,5-difluoro-4-methoxybenzoic acid (CAS No. 2248281-43-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an exciting area of study for scientists and researchers worldwide.